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Compound of Interest

Compound Name: Vat Black 27

Cat. No.: B1669110 Get Quote

For professionals in drug development, scientific research, and related fields, the selection of

appropriate dyes for various applications is critical, with colorfastness being a paramount

consideration. This guide provides a detailed evaluation of the chlorine fastness properties of

Vat Black 27, offering a comparison with viable alternatives and outlining the standardized

experimental protocols for performance assessment.

Performance Against Alternatives: A Data-Driven
Comparison
Vat Black 27 exhibits moderate fastness to chlorine bleaching.[1] While vat dyes as a class are

generally recognized for their superior resistance to chlorine compared to other dye types like

reactive and sulphur dyes, Vat Black 27 itself is not a top performer within its category.[2] The

following table summarizes the available quantitative data on the chlorine fastness of Vat
Black 27 and provides a qualitative comparison with key alternatives.
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Dye Name C.I. Name Dye Class
Chlorine
Fastness (ISO
105-E03)

Key
Characteristic
s

Vat Black 27 69005 Vat 3

Moderate

chlorine

fastness.[1]

Alternative 1 Reactive Black 5 Reactive
Data Not

Available

Generally lower

chlorine fastness

than vat dyes.

Alternative 2 Sulphur Black 1 Sulphur
Data Not

Available

Generally

considered to

have poor

chlorine

fastness.

High-

Performance Vat

Dyes

Various Vat 4-5

Offer significantly

better chlorine

resistance.

Note: Specific ISO 105-E03 ratings for C.I. Reactive Black 5 and C.I. Sulphur Black 1 are not

readily available in the public domain, highlighting a gap in standardized comparative data.

Vat dyes, in general, demonstrate excellent chlorine fastness due to their application method,

which involves the mechanical trapping of the insoluble dye molecule within the fiber. This

makes them a preferred choice for textiles that require frequent and harsh laundering with

chlorine-based bleaches. In contrast, reactive dyes, which form a covalent bond with the fiber,

are more susceptible to degradation by chlorine. Sulphur dyes typically exhibit the poorest

resistance to chlorine.

Unveiling the Experimental Protocol: ISO 105-E03
The standardized method for assessing the resistance of textile colors to chlorinated water,

such as that found in swimming pools or used in disinfection, is outlined in ISO 105-E03.[3][4]

[5][6] This protocol ensures that evaluations of chlorine fastness are consistent and comparable

across different dyes and laboratories.
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Key Steps of the ISO 105-E03 Protocol:
Specimen Preparation: A sample of the dyed textile is prepared according to specified

dimensions.

Chlorine Solution Preparation: A solution of sodium hypochlorite with a specific concentration

of active chlorine is prepared. The standard specifies three alternative concentrations: 20

mg/L, 50 mg/L, and 100 mg/L, with the higher concentrations being more relevant for

swimwear. The pH of the solution is adjusted to 7.5 ± 0.05.

Treatment: The textile specimen is immersed in the chlorine solution at a liquor-to-goods

ratio of 100:1. The treatment is carried out in a sealed container, typically in a shaking

apparatus, for a specified duration (usually 1 hour) at a controlled temperature (27 ± 2 °C).

Rinsing and Drying: After treatment, the specimen is removed, squeezed, and rinsed

thoroughly with distilled water. It is then dried in the air at a temperature not exceeding 60°C.

Assessment: The change in color of the treated specimen is assessed against an untreated

sample using the greyscale for color change. The fastness is rated on a scale of 1 to 5,

where 5 indicates no change and 1 indicates a significant change.

Visualizing the Workflow
To further elucidate the experimental process, the following diagram illustrates the key stages

of the ISO 105-E03 protocol for evaluating chlorine fastness.

Preparation

Treatment Post-Treatment & Assessment

Prepare Textile Specimen

Immerse Specimen in Solution

Prepare Chlorine Solution
(ISO 105-E03)
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Caption: Experimental workflow for chlorine fastness testing according to ISO 105-E03.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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